![molecular formula C11H7ClFNO4S B6244290 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate CAS No. 2411286-33-2](/img/no-structure.png)
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate
Overview
Description
4-[(5-Chloropyridin-2-yl)oxy]phenyl fluoranesulfonate (4-CPF) is an organic compound that is used in a variety of scientific research applications. It is a member of the pyridinium family of compounds, which are characterized by their nitrogen-containing aromatic ring structure. 4-CPF has been found to have a wide range of biochemical and physiological effects and has been used in a variety of laboratory experiments.
Scientific Research Applications
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of protein kinase C activity in cells, as a fluorescent probe for the detection of calcium ions in cells, and as a fluorescent probe for the detection of reactive oxygen species in cells. It has also been used to study the biochemical and physiological effects of 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate on cells and tissues.
Mechanism of Action
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate is known to interact with a variety of proteins and enzymes in cells. It has been found to interact with protein kinase C, calcium ions, and reactive oxygen species. It is thought that 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate binds to these proteins and enzymes and modulates their activity.
Biochemical and Physiological Effects
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate has been found to have a variety of biochemical and physiological effects on cells and tissues. It has been found to modulate the activity of protein kinase C, to modulate the activity of calcium ions, and to modulate the activity of reactive oxygen species. It has also been found to modulate the activity of other proteins and enzymes in cells.
Advantages and Limitations for Lab Experiments
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate has several advantages and limitations for lab experiments. One advantage is that it is a relatively inexpensive compound that can be synthesized easily. It is also a highly fluorescent compound, which makes it useful for a variety of experiments. One limitation of 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate is that it is not very stable and can degrade over time.
Future Directions
There are several potential future directions for 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate. One potential direction is to further investigate its biochemical and physiological effects on cells and tissues. Another potential direction is to develop new methods for the synthesis of 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate. Finally, it is possible to use 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate as a fluorescent probe for other proteins and enzymes in cells.
Synthesis Methods
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate can be synthesized through a two-step process. The first step involves the reaction of 5-chloropyridine with 4-fluorophenylsulfonyl chloride in the presence of a base, such as sodium carbonate, to form 4-[(5-chloropyridin-2-yl)oxy]phenylsulfonyl chloride. The second step involves the reaction of the intermediate product with sodium fluoride in the presence of a base, such as sodium carbonate, to form 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate involves the reaction of 4-hydroxyphenyl fluoranesulfonate with 5-chloro-2-pyridinol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) under an inert atmosphere such as nitrogen or argon. The resulting product is then purified by column chromatography or recrystallization to obtain the final compound.", "Starting Materials": [ "4-hydroxyphenyl fluoranesulfonate", "5-chloro-2-pyridinol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "organic solvent (dichloromethane or dimethylformamide)", "inert atmosphere (nitrogen or argon)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxyphenyl fluoranesulfonate (1 equiv) and 5-chloro-2-pyridinol (1.2 equiv) in anhydrous dichloromethane or DMF under an inert atmosphere.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 12-24 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and evaporate the solvent under reduced pressure.", "Step 4: Purify the crude product by column chromatography or recrystallization using a suitable solvent to obtain the final compound." ] } | |
CAS RN |
2411286-33-2 |
Product Name |
4-[(5-chloropyridin-2-yl)oxy]phenyl fluoranesulfonate |
Molecular Formula |
C11H7ClFNO4S |
Molecular Weight |
303.7 |
Purity |
95 |
Origin of Product |
United States |
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